Cas no 1909327-19-0 (2-methyl-2-{1,4,7-trioxaspiro4.4nonan-9-yl}propanenitrile)

• Product Name: 2-methyl-2-{1,4,7-trioxaspiro4.4nonan-9-yl}propanenitrile
• CAS No: 1909327-19-0
• MDL: MFCD29047283
• CID: 4629228
• PubChem ID: 121552810
• Update Time: 2025-07-19

2-methyl-2-{1,4,7-trioxaspiro4.4nonan-9-yl}propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-{1,4,7-trioxaspiro[4.4]nonan-9-yl}propanenitrile
• 2-methyl-2-{1,4,7-trioxaspiro4.4nonan-9-yl}propanenitrile

• MDL： MFCD29047283

Additional information on 2-methyl-2-{1,4,7-trioxaspiro4.4nonan-9-yl}propanenitrile

Comprehensive Analysis of 2-methyl-2-{1,4,7-trioxaspiro[4.4]nonan-9-yl}propanenitrile (CAS No. 1909327-19-0)

The compound 2-methyl-2-{1,4,7-trioxaspiro[4.4]nonan-9-yl}propanenitrile (CAS No. 1909327-19-0) is a highly specialized chemical with a unique spirocyclic ether structure. Its molecular framework combines a nitrile functional group with a 1,4,7-trioxaspiro[4.4]nonane moiety, making it a subject of interest in advanced organic synthesis and material science. Researchers and industries are increasingly exploring its potential applications due to its structural versatility and reactivity.

In recent years, the demand for spirocyclic compounds has surged, driven by their applications in pharmaceuticals, agrochemicals, and functional materials. The 2-methyl-2-{1,4,7-trioxaspiro[4.4]nonan-9-yl}propanenitrile stands out due to its ability to act as a precursor for complex molecular architectures. Its CAS No. 1909327-19-0 is frequently searched in academic databases, reflecting its growing relevance in synthetic chemistry.

One of the key hotspots in modern chemistry is the development of sustainable synthetic methodologies. The compound’s spirocyclic ether core aligns with green chemistry principles, as it can be derived from renewable resources. This aspect resonates with the global push toward eco-friendly chemical processes, a topic frequently queried in search engines like "green synthesis of spirocyclic compounds" or "sustainable nitrile derivatives."

The nitrile group in 2-methyl-2-{1,4,7-trioxaspiro[4.4]nonan-9-yl}propanenitrile offers further functionalization opportunities, making it valuable for constructing heterocycles and polymers. Users often search for "nitrile applications in organic synthesis" or "spirocyclic ether reactivity," highlighting the compound’s dual functionality. Its CAS No. 1909327-19-0 is also associated with patents exploring its use in high-performance materials.

Another trending topic is the role of spirocyclic structures in drug discovery. While this compound is not a pharmaceutical itself, its scaffold is analogous to bioactive molecules. Queries like "spirocyclic ethers in medicinal chemistry" or "nitrile-containing drug candidates" underscore the broader interest in such frameworks. Researchers are investigating its potential as a building block for novel therapeutics.

From a technical standpoint, the synthesis of 2-methyl-2-{1,4,7-trioxaspiro[4.4]nonan-9-yl}propanenitrile involves multi-step reactions, often starting from cyclic ketones or epoxides. Its CAS No. 1909327-19-0 is linked to optimization studies aiming to improve yield and selectivity. These details are critical for industrial-scale production, a frequent search topic among chemists.

In summary, 2-methyl-2-{1,4,7-trioxaspiro[4.4]nonan-9-yl}propanenitrile (CAS No. 1909327-19-0) is a compound of significant academic and industrial interest. Its unique structure bridges multiple research areas, from sustainable chemistry to advanced materials. As search trends indicate, its applications and synthetic routes remain a focal point for innovation.